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Compound of Interest

Compound Name: Lapaquistat

Cat. No.: B609836 Get Quote

Providing essential safety and logistical information for the proper disposal of the

investigational drug lapaquistat is crucial for maintaining a safe laboratory environment and

ensuring regulatory compliance. As lapaquistat was a drug candidate that did not reach the

market, specific disposal guidelines from regulatory bodies are not available. Therefore, its

disposal must be managed by adhering to general principles of pharmaceutical waste

management, treating it as a research chemical with potential hazards.

Researchers and drug development professionals handling lapaquistat must follow a

structured disposal plan that considers its chemical properties and the absence of specific

degradation or toxicity data in the public domain. The primary guidance for pharmaceutical

waste disposal in the United States comes from the Environmental Protection Agency (EPA)

and the Drug Enforcement Administration (DEA), with state regulations often imposing more

stringent requirements.[1][2]

Step-by-Step Disposal Protocol for Lapaquistat
Given that lapaquistat is a research compound, it should be treated as hazardous waste

unless characterized otherwise by a certified laboratory. The following protocol is a general

guideline and must be adapted to comply with institutional and local regulations.

Segregation and Waste Characterization:

Solid Waste: Unused or expired lapaquistat, contaminated personal protective equipment

(PPE) such as gloves and lab coats, weighing papers, and other disposable labware
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should be segregated as solid chemical waste.

Liquid Waste: Solutions containing lapaquistat, including stock solutions in solvents like

DMSO, should be collected as liquid hazardous waste.[3] Do not mix with aqueous waste

streams.

Empty Containers: Original product containers must be triple-rinsed with a suitable

solvent. The rinsate must be collected as hazardous liquid waste. Once decontaminated,

the empty container can be disposed of as non-hazardous waste after defacing the label.

Containment and Labeling:

Use designated, leak-proof, and clearly labeled containers for each waste stream (solid

and liquid).

Containers for hazardous pharmaceutical waste are often color-coded, with black

containers commonly used for RCRA hazardous waste.

Labels should clearly indicate "Hazardous Waste," list the chemical name "Lapaquistat,"
and include any solvents and their approximate concentrations.

Storage:

Store waste containers in a designated, secure satellite accumulation area.

Ensure containers are kept closed except when adding waste.

Follow institutional guidelines for the maximum volume and time waste can be stored in a

satellite accumulation area.

Disposal:

Engage a licensed professional waste disposal company for the final disposal of the

hazardous waste.

Hazardous pharmaceutical waste is typically incinerated at a permitted treatment facility.[2]

[4]
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Crucially, do not dispose of lapaquistat down the drain or in regular trash. The EPA's

Subpart P rule explicitly prohibits the sewering of hazardous waste pharmaceuticals by

healthcare facilities.[2][5]

Chemical and Physical Properties of Lapaquistat
Understanding the chemical properties of lapaquistat is essential for its safe handling and the

selection of appropriate disposal containers and methods.

Property Value

Chemical Formula C₃₁H₃₉ClN₂O₈[6][7][8]

Molar Mass 603.11 g·mol⁻¹[6][7]

Appearance Solid powder[9]

Solubility Soluble in DMSO (25 mg/mL)[3]

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.[3]

Lapaquistat Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

lapaquistat waste in a laboratory setting.
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Lapaquistat Disposal Workflow Diagram

Disclaimer: This information is intended as a general guide. All laboratory personnel must

comply with federal, state, and local regulations and consult with their institution's

Environmental Health and Safety (EHS) department for specific guidance on pharmaceutical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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